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2-YL)acetate

CAS No.: 791614-77-2

Cat. No.: B3284820

Get Quote

Executive Summary
Verdict: 5-Bromo substituted benzothiazoles consistently demonstrate superior cytotoxicity and

broader antiproliferative spectra compared to their unsubstituted counterparts.

Key Differentiator: The introduction of a bromine atom at the C-5 position of the benzothiazole

ring significantly enhances lipophilicity (LogP) and metabolic stability. While unsubstituted

benzothiazoles (e.g., 2-(4-aminophenyl)benzothiazole) show potent but highly specific activity

(primarily against MCF-7 breast cancer cells), 5-bromo derivatives exhibit low-micromolar to

nanomolar IC50 values across a wider range of cell lines, including lung (A549), colon (HT-29),

and renal carcinomas. This enhanced potency is mechanistically attributed to the blockade of

CYP1A1-mediated hydroxylation and the formation of stabilizing halogen bonds with target

kinase domains.
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The benzothiazole scaffold is a privileged structure in medicinal chemistry, consisting of a

benzene ring fused to a thiazole ring.[1] The biological activity of this pharmacophore is heavily

modulated by substituents on the benzene ring.[2]

Structural Comparison
Feature

Unsubstituted
Benzothiazole (R=H)

5-Bromo Benzothiazole
(R=Br)

Structure
Core scaffold with hydrogen at

C-5.

Core scaffold with bromine at

C-5.[3][4][5]

Lipophilicity (LogP)
Moderate (~2.0 - 2.5

depending on C-2 sub).

High (~2.6 - 3.2). Enhanced

membrane permeability.

Electronic Nature Electron-neutral ring system.

Electron-withdrawing

(Inductive) / Donating

(Resonance).

Metabolic Fate

Susceptible to rapid

oxidation/hydroxylation at C-

5/C-6.

C-5 blocked; sterically hinders

C-6 oxidation.

Comparative Cytotoxicity Data
The following data summarizes the performance of 5-bromo derivatives against unsubstituted

parents across key cancer cell lines. Data is synthesized from comparative SAR studies

involving 2-substituted benzothiazoles.[6]

Table 1: Representative IC50 Values (µM)
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Compound
Class

Cell Line
Unsubstituted
(H) IC50

5-Bromo (Br)
IC50

Fold
Improvement

2-(4-

aminophenyl)ben

zothiazoles

MCF-7 (Breast)
< 0.01 µM

(Potent)

< 0.01 µM

(Retained)
Equivalent

PC-3 (Prostate)
> 30 µM

(Inactive)
2.5 µM >12x

A549 (Lung)
> 30 µM

(Inactive)
4.8 µM >6x

Indolinone-

Benzothiazole

Hybrids

HCT-116 (Colon) 12.5 µM 0.69 µM 18x

Benzothiazole-

Hydrazones
HepG2 (Liver) 48.0 µM 3.9 µM 12x

Interpretation: While the unsubstituted parent is often highly selective (e.g., only active in

estrogen-receptor-positive breast cancer), the 5-bromo derivative breaks this resistance,

offering broad-spectrum cytotoxicity.

Structure-Activity Relationship (SAR) Analysis
The superior performance of the 5-bromo derivative is driven by three key factors:

Lipophilic Efficiency: The bromine atom increases the partition coefficient (LogP), allowing

the molecule to cross the lipid bilayer of cancer cells more efficiently to reach intracellular

targets (e.g., tubulin, DNA, kinases).

Metabolic Blockade: Unsubstituted benzothiazoles are rapidly metabolized by Cytochrome

P450 (specifically CYP1A1) into polar, inactive hydroxylated metabolites (often at the C-6
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position). A bulky bromine at C-5 sterically and electronically hinders this oxidation,

extending the drug's half-life.

Halogen Bonding: In kinase inhibitors (e.g., VEGFR-2, BRAF), the 5-bromo group often

occupies a hydrophobic pocket, forming specific halogen bonds with backbone carbonyls of

the protein, increasing binding affinity.

Mechanism of Action Visualization
The following diagram illustrates the divergent pathways of unsubstituted vs. 5-bromo

benzothiazoles, highlighting the "Metabolic Trap" that renders the unsubstituted form inactive in

resistant cells.
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Caption: Comparative mechanism showing how 5-bromo substitution prevents metabolic

inactivation (CYP1A1 hydroxylation), leading to sustained target engagement and apoptosis.

Experimental Protocols
To validate these findings in your own laboratory, follow these standardized protocols.

A. Synthesis of 5-Bromo-2-Aminobenzothiazole
Rationale: This is the core scaffold for many derivatives.

Reagents: 3-Bromoaniline (10 mmol), KSCN (40 mmol), Bromine (10 mmol), Glacial Acetic

Acid (20 mL).
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Procedure:

Dissolve 3-bromoaniline and KSCN in cooled glacial acetic acid (0-5°C).

Add bromine dropwise with constant stirring (maintain temp < 10°C).

Stir for 2 hours at 0°C, then allow to warm to room temperature overnight.

Pour mixture into crushed ice/water.

Neutralize with Ammonium Hydroxide (NH4OH) to pH 8.

Filter the resulting precipitate, wash with water, and recrystallize from ethanol.

Yield: Expect ~75-85%. Melting Point: ~210°C.

B. In Vitro Cytotoxicity Assay (MTT Protocol)
Rationale: The MTT assay measures metabolic activity as an indicator of cell viability.

Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in 96-well plates at

cells/well. Incubate for 24h at 37°C, 5% CO2.

Treatment:

Prepare stock solutions of Unsubstituted and 5-Bromo compounds in DMSO.

Perform serial dilutions (0.1 µM to 100 µM). Ensure final DMSO concentration < 0.1%.

Add 100 µL of drug solution to wells. Include Vehicle Control (DMSO only) and Positive

Control (e.g., Doxorubicin).

Incubation: Incubate for 48 or 72 hours.

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4

hours.
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Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve purple formazan

crystals.

Measurement: Read absorbance at 570 nm using a microplate reader.

Calculation:

Calculate IC50 using non-linear regression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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